2-{[4-methyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methylphenyl)acetamide

• Molecular Formula: C19H20N4O2S
• Molecular Weight: 368.5 g/mol
• IUPAC Name: 2-[[4-methyl-5-(phenoxymethyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C19H20N4O2S/c1-14-7-6-8-15(11-14)20-18(24)13-26-19-22-21-17(23(19)2)12-25-16-9-4-3-5-10-16/h3-11H,12-13H2,1-2H3,(H,20,24)
• InChI Key: NISVOIAYCVCMKS-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NN=C(N2C)COC3=CC=CC=C3

Description

2-{[4-methyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methylphenyl)acetamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-{[4-methyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methylphenyl)acetamide is not fully understood. However, it is believed to work by inhibiting certain enzymes involved in the synthesis of DNA and RNA. It may also act as an antioxidant and reduce oxidative stress.
Biochemical and Physiological Effects:
Studies have shown that 2-{[4-methyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methylphenyl)acetamide has various biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria and fungi. It has also been found to induce apoptosis in cancer cells. Additionally, it has been shown to reduce inflammation and oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[4-methyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methylphenyl)acetamide in lab experiments is its potential as a therapeutic agent for various diseases. It also has a relatively simple synthesis method and can be easily purified. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in experiments.

Future Directions

There are several future directions for research involving 2-{[4-methyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methylphenyl)acetamide. One direction is to further investigate its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study its effects on other diseases such as diabetes and cardiovascular disease. Additionally, research could focus on optimizing its use in lab experiments by further understanding its mechanism of action.

Synthesis Methods

The synthesis of 2-{[4-methyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methylphenyl)acetamide involves the reaction of 4-methyl-5-(phenoxymethyl)-4H-1,2,4-triazole-3-thiol with 3-methylphenylacetyl chloride. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The product is then purified using column chromatography.

Scientific Research Applications

2-{[4-methyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methylphenyl)acetamide has potential applications in scientific research. It has been studied for its antimicrobial, antitumor, and anti-inflammatory activities. It has also been investigated for its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease.